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Compound of Interest

Compound Name: 2,4,5-Trichloroquinazoline

Cat. No.: B172733

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trichloroquinazoline is a halogenated heterocyclic compound belonging to the
guinazoline family. The quinazoline scaffold is of significant interest in medicinal chemistry due
to its presence in a variety of biologically active molecules, including several approved
anticancer drugs that target signaling pathways like those involving the Epidermal Growth
Factor Receptor (EGFR).[1] As a trichlorinated derivative, 2,4,5-Trichloroquinazoline presents
a potentially reactive synthetic intermediate for the development of novel therapeutics. The
chlorine substituents at the 2, 4, and 5 positions offer opportunities for selective nucleophilic
substitution, allowing for the construction of diverse and complex molecular architectures for
biological screening.[1]

Despite its potential as a building block in drug discovery, publicly available data on the specific
physicochemical properties, detailed synthesis protocols, and biological activities of 2,4,5-
Trichloroquinazoline (CAS No. 134517-55-8) are remarkably limited. This guide summarizes
the currently available information and highlights the significant data gaps for this particular
chemical entity.

Physicochemical Properties

Detailed experimental data regarding the physicochemical properties of 2,4,5-
Trichloroquinazoline are not readily available in the scientific literature. The following table
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summarizes the basic molecular information that has been identified from chemical supplier

databases.
Property Value Source
CAS Number 134517-55-8 [2]
Molecular Formula CsHsClIsN2 [2]
Molecular Weight 233.48 g/mol [1]
IUPAC Name 2,4,5-trichloroquinazoline [1]
Canonical SMILES C1=CC2=C(CECLICIN=CIN= N/A

C2CI)ClI

Melting Point Not Available
Boiling Point Not Available
Solubility Not Available
pKa Not Available
LogP Not Available

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2,4,5-Trichloroquinazoline is not
described in the currently accessible scientific literature. However, general synthetic routes to
chlorinated quinazolines often involve the chlorination of a corresponding quinazolinedione or
hydroxyquinazoline precursor.

A plausible, though unverified, synthetic approach could start from 5-chloro-2,4(1H,3H)-
quinazolinedione.[3] This precursor could potentially be chlorinated using a strong chlorinating
agent like phosphorus oxychloride (POCIs3) or a mixture of reagents such as triphenylphosphine
and a chlorine source to yield the desired 2,4,5-trichloroquinazoline.

General Workflow for Synthesis and Characterization:
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Synthesis
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Column Chromatography
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Chgracterization
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Mass Spectrometry FT-IR Spectroscopy

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of 2,4,5-Trichloroquinazoline.
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Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the signaling pathways modulated by 2,4,5-Trichloroquinazoline. The broader class
of quinazoline derivatives is well-known for a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory effects.[1] Given that many quinazoline-based
anticancer agents function as kinase inhibitors, particularly of EGFR, it is plausible that 2,4,5-
trichloroquinazoline could be investigated for similar activities.

Hypothetical Biological Screening Workflow:

Biological Screening

Cancer Cell Lines
(e.g., A549, MCF-7)

2,4,5-Trichloroquinazoline

Cytotoxicity Assay
(e.g., MTT, XTT)

Determine ICso —

Mechanistic Btudies

Kinase Inhibition Assay Western Blot

(e.g0., EGFR, VEGFR) (e.g., for p-EGFR, p-Akt)
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A hypothetical workflow for evaluating the anticancer activity of 2,4,5-Trichloroquinazoline.

Conclusion

2,4,5-Trichloroquinazoline is a chemical compound with potential applications in medicinal
chemistry, particularly as a synthetic intermediate for novel therapeutics. However, there is a
significant lack of publicly available data on its physicochemical properties, detailed synthetic
methods, and biological activities. Further research is required to fully characterize this
molecule and to explore its potential in drug discovery and development. The information
provided herein serves as a baseline for researchers and scientists interested in this specific
and under-investigated quinazoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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